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Compound of Interest

Compound Name: (S)-Cipepofol

Cat. No.: B12382795 Get Quote

(S)-Cipepofol, a novel 2,6-disubstituted phenol derivative, serves as a positive allosteric

modulator and direct agonist of the GABA-A receptor.[1] Its structural similarity to propofol

underscores the necessity for stringent safety protocols in a laboratory setting.[1][2] This guide

provides essential safety, handling, and disposal information for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Quantitative Data and Physical Properties
A summary of the known quantitative and physical properties of (S)-Cipepofol is presented

below. This information is critical for risk assessment and the design of safe experimental

procedures.
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Property Value Source

Molecular Formula C₁₄H₂₀O [2][3]

Molecular Weight 204.31 g/mol

CAS Number 1637741-59-3 (for S-isomer)

Appearance Neat liquid

Solubility
Soluble in DMSO (≥10 mg/mL)

and Ethanol (≥10 mg/mL)

Storage Temperature
Pure form: -20°C (3 years); In

solvent: -80°C (6 months)

IUPAC Name
2-[(1S)-1-cyclopropylethyl]-6-

(propan-2-yl)phenol

Personal Protective Equipment (PPE) for Handling
(S)-Cipepofol
Given that (S)-Cipepofol is a phenol derivative, appropriate PPE is mandatory to prevent skin

and eye contact, inhalation, and ingestion. The following PPE is recommended for handling

(S)-Cipepofol in a laboratory setting.

Standard Laboratory PPE:
Safety Glasses: Must be worn at all times when handling (S)-Cipepofol.

Lab Coat: A fully buttoned lab coat should be worn to protect from splashes.

Gloves: Chemical-resistant gloves are essential.

Enhanced PPE for Specific Procedures:
For procedures with a higher risk of exposure, such as handling concentrated solutions or

when there is a potential for splashes, the following enhanced PPE is required:

Chemical Splash Goggles: To provide a complete seal around the eyes.
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Face Shield: Worn in conjunction with goggles for maximum facial protection.

Double Gloves: Use of double nitrile or thicker nitrile gloves is recommended for handling

dilute solutions. For concentrated solutions, neoprene or butyl gloves over nitrile gloves

provide better protection.

Chemical-Resistant Apron: A butyl rubber or neoprene apron should be worn over the lab

coat.
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Diagram 1: PPE Selection Workflow for (S)-Cipepofol Handling
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Caption: PPE Selection Workflow for (S)-Cipepofol Handling.
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Experimental Protocols: Safe Handling and Disposal
Adherence to strict experimental protocols is crucial for the safe handling and disposal of (S)-
Cipepofol.

Handling Procedures:
Preparation: Always handle (S)-Cipepofol in a well-ventilated area, preferably within a

certified chemical fume hood. Ensure that an eyewash station and safety shower are readily

accessible.

Weighing and Transferring: When weighing the neat liquid or preparing solutions, wear

appropriate PPE. Use a chemical-resistant spatula for transfers.

Solution Preparation: When dissolving (S)-Cipepofol, add the solvent slowly to the

compound.

Storage: Store (S)-Cipepofol in a tightly sealed, properly labeled container in a designated,

cool, and dry area away from incompatible materials.

Spill Response:

Minor Spills: For small liquid spills, absorb with an inert material (e.g., vermiculite, sand)

and place in a sealed container for disposal.

Major Spills: In case of a large spill, evacuate the area and contact the institution's

environmental health and safety (EHS) department immediately.

Disposal Plan:
(S)-Cipepofol and any materials contaminated with it should be disposed of as hazardous

chemical waste.

Waste Collection: Collect all (S)-Cipepofol waste, including empty containers, contaminated

PPE, and spill cleanup materials, in a dedicated, labeled, and sealed hazardous waste

container.
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Labeling: Clearly label the waste container as "Hazardous Waste: (S)-Cipepofol" and

include the date of accumulation.

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area, away from general laboratory traffic.

Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not

dispose of (S)-Cipepofol down the drain or in regular trash. Due to its phenolic structure,

incineration by a licensed hazardous waste disposal company is the recommended method

of final disposal.
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Diagram 2: Safe Handling and Disposal Workflow for (S)-Cipepofol
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Caption: Safe Handling and Disposal Workflow for (S)-Cipepofol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12382795?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-116152/Cipepofol-DataSheet-MedChemExpress.pdf
https://en.wikipedia.org/wiki/Cipepofol
https://pubchem.ncbi.nlm.nih.gov/compound/86301664
https://www.benchchem.com/product/b12382795#personal-protective-equipment-for-handling-s-cipepofol
https://www.benchchem.com/product/b12382795#personal-protective-equipment-for-handling-s-cipepofol
https://www.benchchem.com/product/b12382795#personal-protective-equipment-for-handling-s-cipepofol
https://www.benchchem.com/product/b12382795#personal-protective-equipment-for-handling-s-cipepofol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12382795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

